Cas no 1416367-32-2 (1-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-imidazo[1,5-a]pyridine)

1-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-imidazo[1,5-a]pyridine structure
1416367-32-2 structure
Product Name:1-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-imidazo[1,5-a]pyridine
CAS No:1416367-32-2
MF:C13H17BN2O2
MW:244.097283124924
CID:6624235
PubChem ID:140752102
Update Time:2024-01-14

1-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-imidazo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 1-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-imidazo[1,5-a]pyridine
    • Imidazo[1,5-a]pyridine, 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,5-a]pyridine
    • CS-0368833
    • 1416367-32-2
    • Inchi: 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)11-10-7-5-6-8-16(10)9-15-11/h5-9H,1-4H3
    • InChI Key: GDDGFMPKVZSEFJ-UHFFFAOYSA-N
    • SMILES: C12=C(B3OC(C)(C)C(C)(C)O3)N=CN1C=CC=C2

Computed Properties

  • Exact Mass: 244.1383080g/mol
  • Monoisotopic Mass: 244.1383080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • pka: 7.08±0.30(Predicted)

1-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-imidazo[1,5-a]pyridine Related Literature

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